Cas no 21767-92-0 (2-Furanmethanamine, tetrahydro-N,2-dimethyl-, (S)-)

• Product Name: 2-Furanmethanamine, tetrahydro-N,2-dimethyl-, (S)-
• CAS No: 21767-92-0
• MF: C₇H₁₅NO
• MW: 129.200102090836
• CID: 3910964
• PubChem ID: 55286790
• Update Time: 2025-04-22

2-Furanmethanamine, tetrahydro-N,2-dimethyl-, (S)- Chemical and Physical Properties

Names and Identifiers

• 2-Furanmethanamine, tetrahydro-N,2-dimethyl-, (S)-
• 21767-92-0
• AKOS006355342
• methyl({[(2S)-2-methyloxolan-2-yl]methyl})amine

• Inchi： 1S/C7H15NO/c1-7(6-8-2)4-3-5-9-7/h8H,3-6H2,1-2H3/t7-/m0/s1
• InChI Key： CWQAYJVEMMQWGM-ZETCQYMHSA-N
• SMILES： O1CCC[C@@]1(C)CNC

Computed Properties

• Exact Mass: 129.115364102Da
• Monoisotopic Mass: 129.115364102Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 94.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 21.3Ų